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Compound of Interest

Compound Name: 1,1-Dipropoxypropane
CAS No.: 4744-11-0
Cat. No.: B106987
Get Quote
. J

Technical Monograph: 1,1-Dipropoxypropane

Molecular Formula: CoH2002 CAS Registry Number: 4744-11-0 Synonyms: Propionaldehyde
dipropyl acetal; 1,1-Di-n-propoxypropane; Propyl propional.[1]

Executive Summary

1,1-Dipropoxypropane is a lipophilic acetal derived from the condensation of propanal and 1-
propanol. While historically utilized as a stable fragrance ingredient due to its resistance to
alkaline hydrolysis, its significance in modern pharmaceutical sciences lies in its acid-lability.
This physicochemical characteristic makes the 1,1-dipropoxy moiety a valuable candidate for
pH-sensitive drug delivery systems, serving as a hydrolyzable linker that remains stable in the
systemic circulation (pH 7.4) but degrades rapidly in the acidic microenvironments of
endosomes (pH 5.0-6.0) or tumor tissues.[2][3][4]

This guide provides a comprehensive technical analysis of the compound's synthesis,
physicochemical properties, and mechanistic utility in controlled-release applications.
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Part 1: Chemical Architecture & Physicochemical

Profile

The molecule consists of a central

hybridized carbon bonded to one ethyl group and two propoxy ether linkages. Its lipophilicity
(logP ~2.8) suggests high membrane permeability, a critical factor for excipients intended to
facilitate intracellular drug transport.

Table 1: Physicochemical Specifications

Property

Value

Relevance to Application

Molecular Weight

160.25 g/mol

Low MW facilitates rapid

clearance after hydrolysis.

Boiling Point

171.8°C (at 760 mmHg)

High boiling point allows for
high-temperature processing

without evaporative loss.

Density

0.842 g/cm?

Less dense than water; phase
separation is easily achieved

during workup.

Flash Point

37.3°C

Flammable. Requires
explosion-proof handling,

particularly during distillation.

LogP (Predicted)

Highly lipophilic; suitable for
encapsulating hydrophobic
drugs.

Refractive Index

1.409

Useful for purity verification via

refractometry.

Solubility

Organic solvents (Miscible);

Water (Immiscible)

Requires organic co-solvents
(e.g., Ethanol, DMSO) for

biological assays.
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Part 2: Synthetic Methodology (Self-Validating
Protocol)

The synthesis of 1,1-dipropoxypropane is a reversible acid-catalyzed acetalization. To drive
the reaction to completion, Le Chatelier’s principle must be exploited by continuously removing
the water byproduct.

Mechanistic Rationale

The reaction proceeds via a hemiacetal intermediate. The formation of the oxocarbenium ion is
the rate-limiting step. Because the reaction is an equilibrium (

), the presence of water will hydrolyze the product back to the starting aldehyde. Therefore, a
Dean-Stark trap or molecular sieves are strictly required.

Experimental Protocol: Acid-Catalyzed Condensation

Reagents: Propanal (1.0 eq), 1-Propanol (2.5 eq), p-Toluenesulfonic acid (pTSA, 0.5 mol%),
Toluene (Solvent/Azeotrope carrier).

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap
topped with a reflux condenser.

e Charging: Add propanal (0.5 mol) and 1-propanol (1.25 mol) to the flask. Dissolve in 150 mL
of toluene.

o Catalysis: Add pTSA monohydrate (0.5 g).

o Reflux (Critical Step): Heat the mixture to reflux (oil bath ~120°C). Water will azeotrope with
toluene and collect in the trap.

o Validation Point: Monitor the water volume. Theoretical yield is ~9 mL. Stop heating when
water evolution ceases (approx. 4—6 hours).

o Neutralization: Cool to room temperature. Add solid Sodium Bicarbonate (

) to quench the acid catalyst. This prevents hydrolysis during purification.
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« Purification: Filter off the solids. Concentrate the filtrate via rotary evaporation to remove
toluene.

« Distillation: Perform fractional distillation under reduced pressure. Collect the fraction boiling
at ~160-165°C (atmospheric equivalent) or corresponding vacuum boiling point.

Diagram 1: Synthesis Workflow
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Figure 1: Process flow for the synthesis of 1,1-dipropoxypropane, highlighting the critical
water removal step required to shift equilibrium.

Part 3: Mechanistic Reactivity & Drug Delivery
Applications

For drug development professionals, the value of 1,1-dipropoxypropane lies in the kinetics of
the acetal linkage. Acetals are stable to nucleophilic attack and basic conditions but hydrolyze
in the presence of Brgnsted acids.

The "pH Switch" Mechanism

In physiological drug delivery, this compound models a "pH switch."”

e pH 7.4 (Blood/Extracellular): The acetal oxygen atoms are not protonated. The linkage is
stable, preventing premature drug release.

e pH 5.0 (Endosome/Lysosome): Protonation of the alkoxy oxygen generates a good leaving
group (propanol), leading to the formation of a resonance-stabilized oxocarbenium ion. This
rapidly collapses to release the aldehyde and the second alcohol molecule.

This mechanism is utilized to conjugate hydroxyl-containing drugs (e.g., Paclitaxel,
Doxorubicin) to polymeric carriers, protecting them until cellular internalization occurs.
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Diagram 2: Acid-Catalyzed Hydrolysis Pathway
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Figure 2: The pH-dependent hydrolysis mechanism. The transition from pH 7.4 to pH < 6.0
triggers the cleavage of the acetal bond, releasing the constituent alcohols.

Part 4: Safety & Handling (E-E-A-T)

As an ether derivative, 1,1-dipropoxypropane presents specific safety challenges that must
be managed in a research environment.

» Peroxide Formation: Like most ethers and acetals, this compound can form explosive
organic peroxides upon prolonged exposure to air and light.
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o Protocol: Test with starch-iodide paper before distillation. If positive, treat with ferrous
sulfate. Store under inert gas (Argon/Nitrogen).

o Flammability: With a flash point of 37.3°C, it is classified as a Category 3 Flammable Liquid.
Ground all glassware to prevent static discharge.

o Skin/Eye Irritation: It acts as a defatting agent. Nitrile gloves and chemical splash goggles
are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1,1-Dipropoxypropane molecular formula C9H2002].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106987/docs#1-1-dipropoxypropane-molecular-
formula-c9h2002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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